disodium 2,2/'-(azodi-p-phenylene)bis[6-methylbenzothiazole-7-sulphonate]
disodium 2,2/'-(azodi-p-phenylene)bis[6-methylbenzothiazole-7-sulphonate]
Brand Name:
Vulcanchem
CAS No.:
10114-47-3
VCID:
VC0160324
InChI:
InChI=1S/C28H20N4O6S4.2Na/c1-15-3-13-21-23(25(15)41(33,34)35)39-27(29-21)17-5-9-19(10-6-17)31-32-20-11-7-18(8-12-20)28-30-22-14-4-16(2)26(24(22)40-28)42(36,37)38;;/h3-14H,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
SMILES:
CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H18N4Na2O6S4
Molecular Weight:
680.7 g/mol
disodium 2,2/'-(azodi-p-phenylene)bis[6-methylbenzothiazole-7-sulphonate]
CAS No.: 10114-47-3
Main Products
VCID: VC0160324
Molecular Formula: C28H18N4Na2O6S4
Molecular Weight: 680.7 g/mol
CAS No. | 10114-47-3 |
---|---|
Product Name | disodium 2,2/'-(azodi-p-phenylene)bis[6-methylbenzothiazole-7-sulphonate] |
Molecular Formula | C28H18N4Na2O6S4 |
Molecular Weight | 680.7 g/mol |
IUPAC Name | disodium;6-methyl-2-[4-[[4-(6-methyl-7-sulfonato-1,3-benzothiazol-2-yl)phenyl]diazenyl]phenyl]-1,3-benzothiazole-7-sulfonate |
Standard InChI | InChI=1S/C28H20N4O6S4.2Na/c1-15-3-13-21-23(25(15)41(33,34)35)39-27(29-21)17-5-9-19(10-6-17)31-32-20-11-7-18(8-12-20)28-30-22-14-4-16(2)26(24(22)40-28)42(36,37)38;;/h3-14H,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2 |
Standard InChIKey | GRUAQEWEHJNSDG-UHFFFAOYSA-L |
SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
PubChem Compound | 9961515 |
Last Modified | Nov 11 2021 |
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